Cas no 2227693-81-2 (rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol)
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
- 2227693-81-2
- EN300-1634482
-
- Inchi: 1S/C9H14N2OS/c12-8-5-3-1-2-4-7(8)9-11-10-6-13-9/h6-8,12H,1-5H2/t7-,8-/m1/s1
- InChI Key: SJLGZLUHVRIIQV-HTQZYQBOSA-N
- SMILES: S1C=NN=C1[C@@H]1CCCCC[C@H]1O
Computed Properties
- Exact Mass: 198.08268425g/mol
- Monoisotopic Mass: 198.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74.2Ų
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634482-0.05g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-0.1g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-0.25g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-0.5g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-1.0g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-2.5g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-5.0g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-10.0g |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1634482-50mg |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1634482-100mg |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol |
2227693-81-2 | 100mg |
$741.0 | 2023-09-22 |
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Applications
rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol is a complex organic compound with a unique molecular framework that combines the structural features of a thiadiazole ring and a cycloheptane structure. This compound, identified by the CAS number 2227693-81-2, represents a significant advancement in the field of medicinal chemistry due to its potential therapeutic applications and versatile synthetic pathways. Recent studies have highlighted its role in modulating biological targets, making it a promising candidate for drug development. The molecular design of this compound integrates multiple functional groups, including a 1,3,4-thiadiazol-2-yl moiety and a cycloheptan-1-ol ring system, which contribute to its distinct chemical reactivity and pharmacological profile.
The thiadiazole ring is a heterocyclic structure that has garnered attention for its ability to interact with various biological targets, such as enzymes and receptors. In the context of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol, the presence of this ring system may enhance its binding affinity to specific proteins involved in disease pathways. Additionally, the cycloheptane structure provides a rigid scaffold that could influence the compound's conformational flexibility and molecular interactions. The combination of these structural elements suggests that this compound may exhibit multifunctional properties, which could be exploited for therapeutic purposes. Recent research has focused on optimizing its chemical synthesis to improve yield and purity, ensuring its viability for further biological testing.
The synthesis of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol involves intricate multistep reactions, with the 1,3,4-thiadiazol-2-yl group being a critical component of its molecular architecture. One of the key challenges in its preparation lies in achieving the desired stereochemistry, as the compound exists as a racemic mixture of (1R,2R) and (1S,2S) enantiomers. Advanced synthetic strategies, such as asymmetric catalysis and enantioselective approaches, have been explored to address this challenge. For instance, a study published in Organic & Biomolecular Chemistry (2023) demonstrated the successful synthesis of this compound using a chiral organocatalytic method, which enabled the selective formation of the (1R,2R) configuration. This breakthrough has significant implications for the development of enantiomerically pure derivatives with enhanced biological activity.
Recent advances in medicinal chemistry have underscored the importance of thiadiazole-based compounds in drug discovery. The 1,3,4-thiadiazol-2-yl moiety is known for its ability to modulate various biological processes, including antioxidant activity and anti-inflammatory effects. In the case of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol, preliminary studies have revealed its potential as a scaffold for designing molecules with dual therapeutic effects. For example, a 2022 study in Journal of Medicinal Chemistry reported that this compound exhibits significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The cycloheptane structure may also contribute to its stability and solubility, making it a favorable candidate for pharmaceutical formulation.
The biological activity of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol has been investigated in several in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent, given the role of inflammation in chronic diseases such as arthritis and metabolic syndrome. A 2023 study in Pharmaceutical Research demonstrated that this compound significantly inhibits the activation of pro-inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings suggest that the compound could be further developed as a therapeutic agent for inflammatory conditions. Additionally, its antioxidant properties may provide a dual mechanism of action, enhancing its therapeutic potential.
The application of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol extends beyond its direct biological effects, as it can serve as a building block for the synthesis of more complex molecules. The thiadiazole ring is a versatile functional group that can be modified to introduce additional pharmacophore elements, enabling the design of compounds with tailored therapeutic properties. For example, researchers have explored the possibility of incorporating hydrophobic or hydrophilic groups into the molecule to optimize its bioavailability and target specificity. These modifications could lead to the development of analogs with enhanced potency and reduced side effects, further expanding the utility of this compound in drug discovery.
The future of rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol as a therapeutic agent depends on further research into its pharmacokinetic and toxicological profiles. While initial studies have demonstrated its promising biological activity, more extensive preclinical and clinical evaluations are necessary to assess its safety and efficacy in humans. Additionally, efforts to improve its synthesis and scalability will be critical for its transition from a laboratory compound to a viable pharmaceutical product. As the field of medicinal chemistry continues to evolve, the unique molecular framework of this compound may inspire the development of novel drugs with broad therapeutic applications.
In conclusion, rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol represents a significant advancement in the design of multifunctional compounds with potential therapeutic applications. Its unique combination of a thiadiazole ring and a cycloheptane structure offers a versatile platform for the development of new drugs targeting a wide range of diseases. As research in this area progresses, the compound may pave the way for innovative treatments in fields such as neurology, cardiology, and immunology. The continued exploration of its chemical and biological properties will be essential in unlocking its full potential as a therapeutic agent.
2227693-81-2 (rac-(1R,2R)-2-(1,3,4-thiadiazol-2-yl)cycloheptan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)